Cas no 1228453-26-6 (1-Methanesulfonyl-3-methylpiperidin-4-amine)

• Product Name: 1-Methanesulfonyl-3-methylpiperidin-4-amine
• CAS No: 1228453-26-6
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• MDL: MFCD22056456
• CID: 4579306
• PubChem ID: 67385582
• Update Time: 2025-07-21

1-Methanesulfonyl-3-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-3-methylpiperidin-4-amine, Mixture of diastereomers
• 1-Methanesulfonyl-3-methylpiperidin-4-amine

• MDL： MFCD22056456
• Inchi： 1S/C7H16N2O2S/c1-6-5-9(12(2,10)11)4-3-7(6)8/h6-7H,3-5,8H2,1-2H3
• InChI Key： FRNHPJXWQSBQMR-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(N)C(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-Methanesulfonyl-3-methylpiperidin-4-amine

Introduction to 1-Methanesulfonyl-3-methylpiperidin-4-amine (CAS No: 1228453-26-6)

1-Methanesulfonyl-3-methylpiperidin-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1228453-26-6, this compound represents a unique structural motif that has been explored for its potential biological activities and synthetic utility. The molecule features a piperidine ring substituted with a methanesulfonyl group at the 1-position and a methyl group at the 3-position, followed by an amine functional group at the 4-position. This specific arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development.

The piperidine core is a common scaffold in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the methanesulfonyl group introduces a polar, hydrophilic region that can enhance solubility and binding affinity, while the methylpiperidine structure provides steric hindrance that can fine-tune interactions with biological targets. The amine group at the 4-position offers further opportunities for chemical modification, allowing for the development of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in 1-Methanesulfonyl-3-methylpiperidin-4-amine due to its potential applications in the synthesis of novel therapeutic agents. Research has demonstrated that this compound can serve as a key intermediate in the preparation of more complex molecules with targeted biological activities. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory and neurological disorders. The ability to modify the structure of 1-Methanesulfonyl-3-methylpiperidin-4-amine allows chemists to explore a wide range of pharmacological profiles, making it a versatile building block in medicinal chemistry.

One of the most compelling aspects of 1-Methanesulfonyl-3-methylpiperidin-4-amine is its role in the development of small-molecule inhibitors. These inhibitors are designed to bind to specific biological targets and modulate their activity, thereby treating various diseases. The compound's unique structural features make it an attractive starting point for designing molecules that can interact with proteins, such as kinases and transcription factors, which are often involved in disease pathways. By leveraging computational modeling and high-throughput screening techniques, researchers can identify derivatives of 1-Methanesulfonyl-3-methylpiperidin-4-amine that exhibit improved potency and selectivity.

The synthesis of 1-Methanesulfonyl-3-methylpiperidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and sulfonylation processes. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability. The availability of high-quality starting materials and robust synthetic methodologies is crucial for producing 1-Methanesulfonyl-3-methylpiperidin-4-amine in sufficient quantities for preclinical studies.

In academic research, 1-Methanesulfonyl-3-methylpiperidin-4-amine has been used as a tool compound to study enzyme mechanisms and develop new catalytic systems. Its structural features allow researchers to probe interactions between small molecules and biological macromolecules, providing insights into drug-receptor binding dynamics. Additionally, the compound has been employed in the design of probes for imaging studies, where its fluorescence properties can be exploited to visualize biological processes in real-time.

The pharmaceutical industry has also recognized the potential of 1-Methanesulfonyl-3-methylpiperidin-4-amine as a lead compound for drug development. Several companies have initiated programs to synthesize derivatives of this molecule with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. Preclinical studies have shown promising results in animal models, indicating that certain derivatives may have therapeutic potential in areas such as oncology and central nervous system disorders.

As research continues to evolve, new applications for 1-Methanesulfonyl-3-methylpiperidin-4-amine are likely to emerge. Advances in chemical biology and structure-based drug design are expected to further expand its utility in developing next-generation therapeutics. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,1-Methanesulfonyl-3-methylpiperidin-4-amineseems poised to play a significant role in pharmaceutical research due to its unique structural features and versatile synthetic possibilities. Its potential applications span multiple therapeutic areas, making it an attractive target for further investigation by chemists and biologists alike.